![molecular formula C7H9NO3 B3189690 1-(3-hydroxypropyl)-1H-pyrrole-2,5-dione CAS No. 34321-80-7](/img/structure/B3189690.png)
1-(3-hydroxypropyl)-1H-pyrrole-2,5-dione
Overview
Description
1-(3-hydroxypropyl)-1H-pyrrole-2,5-dione, also known as HPD, is a chemical compound that has gained significant attention in the field of biomedical research due to its potential therapeutic properties. HPD is a cyclic imide derivative that has been shown to exhibit anti-inflammatory, antioxidant, and anticancer properties.
Scientific Research Applications
Corrosion Inhibition
1H-pyrrole-2,5-dione derivatives, such as 1-phenyl-1H-pyrrole-2,5-dione (PPD) and 1-(4-methylphenyl)-1H-pyrrole-2,5-dione (MPPD), are used as inhibitors of carbon steel corrosion in hydrochloric acid medium. These derivatives are effective in reducing corrosion, showing increased efficiency with concentration. Their adsorption on steel surface follows Langmuir’s adsorption isotherm, suggesting a chemisorption process (Zarrouk et al., 2015).
Photoluminescent Materials
A series of π-conjugated polymers containing 1H-pyrrole-2,5-dione units demonstrate strong photoluminescence, making them suitable for electronic applications. These polymers, synthesized using palladium-catalyzed aryl-aryl coupling reactions, exhibit properties like strong fluorescence and high photochemical stability (Beyerlein & Tieke, 2000).
Organic Electronics
1H-pyrrole-2,5-dione derivatives are used in the synthesis of organic materials for electronic devices. Their electronic and photophysical properties, influenced by structural variations, are crucial for their application in devices like solar cells and light-emitting diodes (Gendron et al., 2014).
Polymer Synthesis
1H-pyrrole-2,5-dione units are integral in the synthesis of luminescent polymers. These polymers are characterized by their solubility in organic solvents and their strong fluorescence, useful in various applications such as optoelectronic devices (Zhang & Tieke, 2008).
Electron Transport Layers
In polymer solar cells, 1H-pyrrole-2,5-dione derivatives serve as electron transport layers. They facilitate electron extraction and reduce exciton recombination, enhancing the power conversion efficiency of the solar cells (Hu et al., 2015).
Organic Synthesis
1H-pyrrole-2,5-dione derivatives play a role in the synthesis of various organic compounds. Their transformations and interactions with other molecules are studied to understand their properties and potential applications in organic synthesis and medicinal chemistry (Yan et al., 2018).
Mechanism of Action
Target of Action
It’s worth noting that similar compounds, such as n-ethylmaleimide, have been found to target galectin-10 , a protein that regulates immune responses through the recognition of cell-surface glycans .
Mode of Action
It’s known that maleimides, in general, can react with thiol groups on proteins via a michael addition reaction . This reaction involves the maleimide acting as the Michael acceptor and the thiolate as the Michael donor . This interaction could potentially lead to changes in the target protein’s function.
Biochemical Pathways
Similar compounds have been shown to play a role in immune response regulation .
Pharmacokinetics
It’s worth noting that similar compounds, such as abrocitinib, have active metabolites including 2-hydroxypropyl and 3-hydroxypropyl .
Result of Action
Similar compounds have been shown to have anti-inflammatory effects .
Action Environment
It’s known that factors such as ph and temperature can affect the reactivity of maleimides .
Biochemical Analysis
Biochemical Properties
N-(3-hydroxypropyl)maleimide has been found to interact with various enzymes and proteins. For instance, it has been shown to affect the biosynthesis of chitin and β(1,3)glucan, components of the fungal cell wall . The membrane enzyme, β(1,3)glucan synthase, has been proposed as a putative primary target of N-substituted maleimides in Candida albicans cells .
Cellular Effects
It has been suggested that it may have antimicrobial properties, potentially inhibiting the metabolic pathway of certain bacteria and fungi .
Molecular Mechanism
It is known that the reaction between a thiol and a maleimide generates a thiosuccinimide product . This reaction is popular for site-selective modification of cysteine residues in bioconjugation technology .
Temporal Effects in Laboratory Settings
It is known that the thioether bond formed between a sulfhydryl and a maleimide group is slowly reversible under certain conditions .
Metabolic Pathways
N-(3-hydroxypropyl)maleimide is involved in the biosynthesis of chitin and β(1,3)glucan . It is also known to interact with the enzyme β(1,3)glucan synthase .
properties
IUPAC Name |
1-(3-hydroxypropyl)pyrrole-2,5-dione | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9NO3/c9-5-1-4-8-6(10)2-3-7(8)11/h2-3,9H,1,4-5H2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JBESFMOSFGXJEE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=O)N(C1=O)CCCO | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
155.15 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
34321-80-7 | |
Record name | 1-(3-hydroxypropyl)-2,5-dihydro-1H-pyrrole-2,5-dione | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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